
Technical Handling & Storage Protocol: 5-
Fluoro-4-methoxypyrimidine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 5-Fluoro-4-methoxypyrimidine

CAS No.: 120258-30-2

Cat. No.: B046176

Get Quote

Document ID: FMP-HSP-2024 | Version: 1.2 Target Audience: Medicinal Chemists, Process

Safety Engineers, Laboratory Managers

Executive Summary
5-Fluoro-4-methoxypyrimidine (CAS: 120258-30-2) is a key pharmacophore building block.

Its reactivity profile is defined by the electron-deficient pyrimidine ring, further activated by the

electronegative fluorine atom at the C5 position. This electronic environment makes the C4-

methoxy group susceptible to nucleophilic attack (hydrolysis) under improper storage

conditions. Consequently, handling protocols must prioritize moisture exclusion and

temperature control to prevent degradation into 5-fluorouracil derivatives or ring-opening

byproducts.
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Parameter Data

Chemical Name 5-Fluoro-4-methoxypyrimidine

CAS Number 120258-30-2

Molecular Formula C₅H₅FN₂O

Molecular Weight 128.10 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water

Melting Point
Refer to specific batch CoA (typically >50°C

range)

Hazard Identification (GHS Framework)
While specific toxicity data for this exact isomer is limited, structural analogs (fluorinated

pyrimidines) dictate a conservative safety approach.

Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3][4][5]

H335: May cause respiratory irritation.[3]

Combustion Hazard: Thermal decomposition releases toxic fumes, including Hydrogen

Fluoride (HF), Nitrogen Oxides (NOx), and Carbon Monoxide (CO).

Storage Architecture: The "Chain of Custody"
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Proper storage is not passive; it is an active preservation of chemical integrity. The C4-methoxy

group is a "masked" carbonyl; moisture ingress can catalyze hydrolysis to the

thermodynamically stable amide (uracil-like structure).

Storage Conditions
Temperature:2°C to 8°C (Refrigerated). Cold storage slows the kinetics of potential

hydrolysis and autoxidation.

Atmosphere:Inert Gas (Argon or Nitrogen). The container headspace must be purged before

resealing.

Container: Amber glass vials with Teflon-lined caps. Amber glass prevents photodegradation;

Teflon prevents leaching of plasticizers by the organic methoxy moiety.

Decision Logic: Receipt to Storage
The following workflow ensures that incoming inventory is validated before entering the long-

term storage ecosystem.
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Figure 1: Incoming Quality Control (IQC) and Storage Workflow.

Operational Handling Guidelines
Engineering Controls

Primary Barrier: All weighing and transfer operations must occur inside a certified chemical

fume hood.

Static Control: Fluorinated powders can be static-prone. Use an anti-static gun or ionizer bar

during weighing to prevent dispersal.
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Personal Protective Equipment (PPE)
Respiratory: N95 (minimum) or P100 respirator if handling outside a hood (not

recommended).

Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended for

solution-phase handling to prevent permeation by the solvent (e.g., DMSO).

Ocular: Chemical splash goggles.

Solubilization Protocol
When preparing stock solutions for biological assays or synthesis:

Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred solvent for high-concentration

stocks (>10 mM).

Dissolution: Add solvent slowly to the powder. Vortex gently.

Stability: Stock solutions in DMSO are generally stable for 3 months at -20°C. Avoid repeated

freeze-thaw cycles, which can introduce moisture condensation.

Emergency Response & Disposal
Spill Management
In the event of a powder spill:

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don full PPE including respiratory protection.

Contain: Cover the spill with a damp absorbent pad (to prevent dust generation) or use a

HEPA-filtered vacuum.

Clean: Wipe the surface with a mild soap solution, followed by water. Do not use bleach

immediately, as it may react with other contaminants in a mixed spill scenario.

Fire Fighting (Thermal Decomposition)
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Critical Warning: Combustion of 5-Fluoro-4-methoxypyrimidine releases Hydrogen Fluoride

(HF) gas.

Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.

Firefighter PPE: Full bunker gear with SCBA is mandatory. Skin contact with soot/ash from

the fire must be treated as potential HF exposure (calcium gluconate gel should be on hand

for emergency responders).

Disposal
Stream: High-temperature incineration equipped with an afterburner and scrubber (to

neutralize HF emissions).

Compliance: Never dispose of down the drain. Classify as "Organic Halogenated Waste."

Synthesis Context: Nucleophilic Substitution Risks
Researchers using this compound for synthesis (e.g., S_NAr reactions) must be aware of the

"Methoxy Activation."
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Figure 2: Reactivity profile highlighting the competition between desired substitution and

moisture-induced hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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